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Compound of Interest

Compound Name: 3-Methoxycatechol

Cat. No.: B1210430 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential safety and

logistical information for the proper disposal of 3-Methoxycatechol (CAS No. 934-00-9), a

compound also known as Pyrogallol monomethyl ether.[1][2][3] Adherence to these procedures

is critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

Immediate Safety and Handling Protocols
Before proceeding with disposal, it is crucial to understand the hazards associated with 3-
Methoxycatechol. It is classified as a substance that causes skin irritation, serious eye

irritation, and may cause respiratory irritation.[1][2][3] Some safety data sheets also indicate

that it is harmful if swallowed, in contact with skin, or inhaled.[4]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling 3-Methoxycatechol. This includes:

Eye Protection: Safety glasses with side-shields or goggles.[4]

Hand Protection: Chemical-resistant gloves.[4]

Skin and Body Protection: A lab coat or other protective clothing to prevent skin exposure.[4]

[5]
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Respiratory Protection: In case of insufficient ventilation or dust formation, use a NIOSH-

approved respirator.[5]

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation exposure.[1][3] Ensure that eyewash stations and safety showers are

readily accessible.[1]

Spill and Exposure Procedures
In the event of a spill or exposure, follow these first-aid measures immediately:

Exposure Route First-Aid Procedure

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. Seek

immediate medical attention.[5]

Skin Contact

Remove contaminated clothing and shoes.

Wash the affected area immediately and

thoroughly with soap and plenty of water.[3][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper

and lower eyelids. Seek medical attention.[5]

Ingestion

Do not induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of water or milk.[5]

For spills, carefully sweep up the solid material, avoiding dust generation, and place it into a

suitable, labeled container for disposal.[5]

Step-by-Step Disposal Protocol
The universally recommended method for the disposal of 3-Methoxycatechol is to use a

licensed and approved waste disposal company.[1][3] Do not attempt to dispose of this

chemical down the drain or in regular trash.

Logical Workflow for 3-Methoxycatechol Disposal
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Caption: Logical workflow for the safe disposal of 3-Methoxycatechol.
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Disposal of Empty Containers
Properly decontaminating empty containers is a critical step to prevent accidental exposure

and ensure environmental safety.

Triple Rinse: Rinse the empty container with a suitable solvent (e.g., water or another solvent

in which 3-Methoxycatechol is soluble) at least three times.[6]

Collect Rinsate: The rinsate from these washes must be collected and disposed of as

hazardous waste.[6]

Deface Label: Completely remove or deface the original label on the container.[6]

Final Disposal: Once thoroughly rinsed and dried, the container can be disposed of

according to your institution's guidelines for non-hazardous glass or plastic waste.[6]

Environmental and Regulatory Considerations
While one safety data sheet suggests that 3-Methoxycatechol has no known environmental

hazards, it is crucial to consult local, state, and federal regulations for chemical disposal.[3]

Contradictory information exists, with some sources indicating toxicity to aquatic life. Therefore,

it is imperative to prevent its release into the environment. All disposal activities must be in full

compliance with the regulations set forth by agencies such as the Environmental Protection

Agency (EPA) and equivalent local authorities. The ultimate responsibility for proper waste

disposal lies with the generator of the waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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